1-(Tert-butyl)-3-(6-((2-methoxybenzyl)oxy)pyrimidin-4-yl)urea

• IUPAC Name: 1-tert-butyl-3-[6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl]urea
• InChI: InChI=1S/C17H22N4O3/c1-17(2,3)21-16(22)20-14-9-15(19-11-18-14)24-10-12-7-5-6-8-13(12)23-4/h5-9,11H,10H2,1-4H3,(H2,18,19,20,21,22)
• InChI Key: JKGFFLZJFZEPKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=CC(=NC=N1)OCC2=CC=CC=C2OC
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

1-(Tert-butyl)-3-(6-((2-methoxybenzyl)oxy)pyrimidin-4-yl)urea is a chemical compound that has gained significant attention in scientific research. This compound is a potent inhibitor of protein kinase C (PKC) and has been found to have potential therapeutic applications in various diseases. In

Scientific Research Applications

Novel Synthesis and Characterization

Research has led to the development of innovative synthesis methods for compounds with structural similarities to 1-(Tert-butyl)-3-(6-((2-methoxybenzyl)oxy)pyrimidin-4-yl)urea, facilitating their use in further scientific studies. For instance, the facile synthesis and detailed characterization of new compounds for potential applications in medicinal chemistry and materials science highlight the versatility and importance of such chemical entities. These synthetic advancements enable the exploration of their binding affinities and electrochemical properties, which are crucial for their application in drug development and materials science (Gasser et al., 2006).

Molecular Interaction Studies

The investigation into the spin interaction in complexes and the role of tert-butyl and methoxy groups in influencing these interactions contributes to the understanding of molecular dynamics and the design of new materials and catalysts. Such studies provide insight into the electronic properties and stability of molecular complexes, which are essential for applications in catalysis, materials science, and the development of new therapeutic agents (Orio et al., 2010).

Biomedical Research Applications

In the realm of pharmacology, compounds structurally related to 1-(Tert-butyl)-3-(6-((2-methoxybenzyl)oxy)pyrimidin-4-yl)urea have been evaluated for their therapeutic potential. Studies have explored their efficacy as free radical scavengers, highlighting their promise in reducing myocardial infarct size and offering insights into their potential therapeutic applications in cardiovascular diseases (Hashimoto et al., 2001; Yamashita et al., 2000).

Catalysis and Chemical Transformations

Further research has focused on the catalytic applications of compounds with tert-butyl and methoxy functionalities. These studies have paved the way for the development of new catalysts for chemical transformations, enhancing the efficiency and selectivity of synthetic processes. The exploration of their roles in catalysis is crucial for advancing synthetic methodologies and achieving greener chemical processes (Ray et al., 2007).